Cas no 1006334-23-1 (2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid)

• Product Name: 2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid
• CAS No: 1006334-23-1
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• MDL: MFCD04970322
• CID: 3059547
• Update Time: 2025-05-25

2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-(1-Methyl-1H-pyrazol-4-yl)pyrimidin-2-yl)thio)acetic acid
• 2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid

• MDL： MFCD04970322
• Inchi： 1S/C10H10N4O2S/c1-14-5-7(4-12-14)8-2-3-11-10(13-8)17-6-9(15)16/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： APGSFPPVHNKFAW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC=CC(C2C=NN(C)C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid

Comprehensive Overview of 2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid (CAS No. 1006334-23-1)

2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid, with the CAS number 1006334-23-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrimidine core with a 1-methyl-1H-pyrazole substituent, linked via a sulfanylacetic acid moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for heterocyclic compounds like 2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid has surged due to their versatility in modulating biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a hot topic in oncology and inflammation research. The compound’s sulfanyl linker also offers opportunities for further derivatization, aligning with the growing trend of fragment-based drug design (FBDD) in medicinal chemistry.

From an agrochemical perspective, CAS 1006334-23-1 is explored for its role in developing novel pesticide intermediates. Its pyrimidine-pyrazole hybrid structure mimics natural alkaloids, which are often associated with pest resistance management—a critical concern in sustainable agriculture. This aligns with the increasing focus on green chemistry and eco-friendly crop solutions, frequently searched topics in academic and industrial forums.

The synthesis of 2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid typically involves multi-step reactions, including cross-coupling and nucleophilic substitution strategies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with regulatory standards like REACH and ICH guidelines. These aspects are crucial for laboratories aiming to scale up production while maintaining reproducibility.

Market trends indicate rising interest in custom synthesis services for CAS 1006334-23-1, driven by pharmaceutical outsourcing and collaborative R&D. Frequently searched queries include “suppliers of 2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid” and “applications of pyrimidine derivatives in drug discovery,” reflecting its commercial relevance. Additionally, the compound’s patent landscape is a point of discussion, with several filings highlighting its utility in small-molecule therapeutics.

In conclusion, 2-{[4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]sulfanyl}acetic acid represents a compelling case study in modern chemical innovation. Its dual applicability in life sciences and agriculture, combined with its structural adaptability, positions it as a compound of enduring scientific and industrial value. Future research may further unlock its potential in addressing unmet medical and agricultural challenges.